Cas no 634917-14-9 (Benzoic acid, 4-ethyl-, phenylmethyl ester)

• Product Name: Benzoic acid, 4-ethyl-, phenylmethyl ester
• CAS No: 634917-14-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 426267
• PubChem ID: 583680
• Update Time: 2025-04-19

Benzoic acid, 4-ethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethyl-, phenylmethyl ester
• benzyl 4-ethylbenzoate
• SGBLADRVAVZAFF-UHFFFAOYSA-N
• 4-Ethylbenzoic acid, benzyl ester
• 634917-14-9
• DTXSID90342663
• Benzyl 4-ethylbenzoate #
• SCHEMBL13469241
• AKOS008333971

• Inchi： 1S/C16H16O2/c1-2-13-8-10-15(11-9-13)16(17)18-12-14-6-4-3-5-7-14/h3-11H,2,12H2,1H3
• InChI Key： SGBLADRVAVZAFF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)CC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters